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Compound of Interest

Compound Name: Chloraniformethan

Cat. No.: B1217149

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway and
precursors for Chloraniformethan, an antifungal agent commonly known as Imazalil. The
document details the chemical reactions, intermediates, and experimental protocols involved in
its production, supported by quantitative data and visual diagrams to facilitate understanding
and replication in a research and development setting.

Chemical Identity and Properties

Chloraniformethan is chemically identified as 1-[2-(2,4-dichlorophenyl)-2-(2-
propenyloxy)ethyl]-1H-imidazole, with the CAS Number 35554-44-0. It is also known by other
synonyms such as Enilconazole and Chloramizol.[1] Imazalil is a systemic fungicide that works
by inhibiting the biosynthesis of ergosterol, a crucial component of fungal cell membranes.[2]

Physicochemical Properties of Imazalil:
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Property Value

Molecular Formula C14H14CI2N20

Molecular Weight 297.18 g/mol

Appearance Slightly yellow to brown solidified oil
Melting Point 52.7 °C

Boiling Point >340 °C

Vapor Pressure 0.158 mPa (20 °C)

Water Solubility 0.18 g/L (pH 7.6, 20 °C)

LogP 3.82

Sources:[1][2][3]

Synthesis Pathway Overview

The synthesis of Imazalil is a multi-step process that typically starts from 2',4'-
dichloroacetophenone. The general pathway involves the introduction of the imidazole moiety
followed by reduction of the ketone and subsequent O-alkylation with an allyl halide.

A visual representation of the primary synthesis pathway is provided below:
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2',4'-Dichloroacetophenone

+ Imidazole

Step 1 (N-Alkylation)

Y

1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethan-1-one

+ NaBHa or KBHa

Step 2 .
ep (Reduction)

A

1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol

+ Allyl bromide

Step 3 (O-Alkylation)

Imazalil

(1-[2-(2,4-Dichlorophenyl)-2-(2-propenyloxy)ethyl]-1H-imidazole)
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Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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